N-Benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide

• CAS No.: 403718-45-6
• Product Name: N-Benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide
• Molecular Formula: C23H16F3N3O2S
• Molecular Weight: 455.5 g/mol
• IUPAC Name: N-benzyl-4-oxo-2-sulfanylidene-3-[3-(trifluoromethyl)phenyl]-1H-quinazoline-7-carboxamide
• Standard InChI: InChI=1S/C23H16F3N3O2S/c24-23(25,26)16-7-4-8-17(12-16)29-21(31)18-10-9-15(11-19(18)28-22(29)32)20(30)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,27,30)(H,28,32)
• Standard InChIKey: IFNVTSPDMUUAFY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)C4=CC=CC(=C4)C(F)(F)F
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)C4=CC=CC(=C4)C(F)(F)F
• Appearance: Solid powder
• Description: Qc1 is a reversible, non-competitive inhibitor of threonine dehydrogenase (TDH).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Qc1; Qc-1; Qc 1
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• PubChem Compound: 5000754
• Last Modified: Nov 11 2021